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Compound of Interest

Compound Name: CK1-IN-2

Cat. No.: B15545021

Disclaimer: A specific Safety Data Sheet (SDS) for CK1-IN-2 was not publicly available at the
time of this writing. The following safety and handling information is based on the SDS for a
structurally related and representative chemical inhibitor, VU0467154, as well as general best
practices for handling potent, small-molecule kinase inhibitors in a laboratory setting.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and adhere to all local, state, and federal regulations.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with CK1-IN-2. It includes detailed
operational and disposal plans to ensure the safe handling of this compound from receipt to
disposal, fostering a culture of safety and building trust in laboratory operations.

Hazard Identification and Safety Summary

CK1-IN-2 should be handled as a hazardous substance with unknown toxicological properties.
Based on data for similar compounds, it is prudent to assume it may possess the following
hazards.

Quantitative Hazard and Precautionary Data Summary

The following table summarizes the hazard classifications and precautionary statements
derived from a representative Safety Data Sheet for a similar chemical inhibitor.
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BENCHE

Hazard Class

GHS Code

Signal Word

Hazard
Statement

Precautionary
Statements
(Prevention)

Skin

Corrosion/Irritatio

n (Category 2)

H315

Warning

Causes skin

irritation.

P264: Wash
hands thoroughly
after handling.
P280: Wear
protective
gloves/protective
clothing/eye
protection/face

protection.

Serious Eye
Damage/Eye
Irritation

(Category 1)

H318

Danger

Causes serious

eye damage.

P280: Wear
protective
gloves/protective
clothing/eye
protection/face

protection.

Skin
Sensitization

(Category 1)

H317

Warning

May cause an
allergic skin

reaction.

P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.
P272:
Contaminated
work clothing
should not be
allowed out of
the workplace.
P280: Wear
protective
gloves/protective
clothing/eye
protection/face

protection.
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Respiratory
Sensitization H334 Danger
(Category 1)

May cause
allergy or asthma
symptoms or
breathing
difficulties if

inhaled.

P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.
P284: In case of
inadequate
ventilation wear
respiratory

protection.

Germ Cell
Mutagenicity H341 Warning

(Category 2)

Suspected of
causing genetic

defects.

P203: Get
medical
advice/attention
before use.
P280: Wear
protective
gloves/protective
clothing/eye
protection/face

protection.

Reproductive
Toxicity H361
(Category 2)

Warning

Suspected of
damaging fertility
or the unborn
child.

P203: Get
medical
advice/attention
before use.
P280: Wear
protective
gloves/protective
clothing/eye
protection/face

protection.

Specific Target H370 Danger
Organ Toxicity —
Single Exposure

(Category 1)

Causes damage

to organs.

P260: Do not
breathe
dust/fume/gas/mi
st/vapors/spray.
P264: Wash
hands thoroughly

after handling.
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P270: Do not
eat, drink or
smoke when
using this

product.

Hazardous to the
Aquatic
Environment —
H413
Long-Term
Hazard

(Category 4)

May cause long )
P273: Avoid

lasting harmful
release to the

effects to aquatic ]
environment.

life.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling CK1-IN-2. The following table

outlines the minimum required PPE.

PPE Category

Item

Material/Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene (double-

gloving is recommended).

Eye Protection

Safety glasses with side

shields or goggles

ANSI 787.1 certified. A face
shield should be worn when

handling larger quantities.

Body Protection

Laboratory coat

Full-length, buttoned, with
tight-fitting cuffs.

Respiratory Protection

Fume hood or appropriate

respirator

A certified chemical fume hood
is required when handling the
powder form or creating
solutions. If a fume hood is not
available, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

and particulates must be used.
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Procedural Guidance: From Receipt to Disposal

The following sections provide step-by-step instructions for the safe handling and disposal of

CK1-IN-2.

Experimental Workflow for Handling CK1-IN-2
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Experimental Workflow for Handling CK1-IN-2

Receiving and Storage

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store in a Cool, Dry, Well-Ventilated Area

Preparation

Handling ang
\d

Don Appropriate PPE

Work in a Certified Fume Hood

Weigh Solid Compound

Prepare Stock Solution (e.g., in DMSO)

Experim;rntal Use

Perform Experiment

4

Decontaminate Surfaces and Equipment

Waste Disposal

Segregate Solid Waste (Gloves, Tips)

Segregate Liquid Waste (Solutions)

Label Waste Containers Clearly

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of CK1-IN-2 from receipt to disposal.
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Detailed Methodologies

1.

Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If compromised, do not open and contact your EHS department immediately.

Inventory: Log the compound into your laboratory's chemical inventory system, noting the
date of receipt and assigned storage location.

Storage: Store CK1-IN-2 in its original, tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents.

. Handling and Solution Preparation

Engineering Controls: All handling of solid CK1-IN-2 and preparation of stock solutions must
be conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Before handling, don all required PPE as outlined in the
table above.

Weighing: Use a dedicated, clean spatula and weighing paper. Perform weighing within the
fume hood.

Solution Preparation: Prepare stock solutions by slowly adding the solvent (e.g., DMSO) to
the pre-weighed solid to avoid aerosolization. Cap the vial tightly and vortex to dissolve.

. Experimental Use and Decontamination

Prudent Practices: Use the smallest amount of the compound necessary for the experiment.
Avoid direct contact with the skin, eyes, and clothing.

Decontamination: After use, decontaminate all surfaces and non-disposable equipment that
came into contact with CK1-IN-2. A common procedure involves an initial rinse with the
solvent used for the stock solution (this rinsate must be collected as hazardous waste),
followed by a thorough wash with soap and water, and a final rinse with deionized water.

. Disposal Plan
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o Waste Segregation:

o Solid Waste: All disposable items contaminated with CK1-IN-2 (e.g., gloves, pipette tips,
weighing paper) must be collected in a designated, clearly labeled hazardous waste
container.

o Liquid Waste: Unused solutions and solvent rinsates containing CK1-IN-2 must be
collected in a separate, compatible, and clearly labeled hazardous liquid waste container.
Do not mix with other waste streams unless permitted by your EHS department.

o Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "CK1-IN-2," the solvent used, and the approximate concentration.

o Collection: Store sealed waste containers in a designated satellite accumulation area within
the laboratory and arrange for pickup by your institution's EHS department for proper
disposal, likely via incineration.

Signaling Pathway Involvement: Wnt/B-catenin
Pathway

Casein Kinase 1 (CK1) is a critical regulator of numerous cellular signaling pathways, including
the Wnt/B-catenin pathway, which is essential for embryonic development and adult tissue
homeostasis.[1][2] Dysregulation of this pathway is frequently implicated in cancer.[2]

Wnt/B-catenin Signaling Pathway Diagram
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Role of CK1 in the Wnt/B-catenin Signaling Pathway
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Caption: The role of CK1a as a key component of the destruction complex in the Wnt/p-catenin
pathway.

In the absence of a Wnt signal ("Wnt OFF"), CK1q, as part of a "destruction complex,"
phosphorylates (3-catenin, marking it for ubiquitination and subsequent degradation by the
proteasome.[2] This keeps cytoplasmic levels of B-catenin low. When a Wnt ligand binds to its
receptor ("Wnt ON"), the destruction complex is inhibited, leading to the stabilization and
accumulation of B-catenin in the cytoplasm.[2] Stabilized [3-catenin then translocates to the
nucleus, where it acts as a co-activator for TCF/LEF transcription factors, driving the
expression of Wnt target genes involved in cell proliferation and differentiation.[1] CK1-IN-2, as
an inhibitor of CK1, would be expected to modulate this and other CK1-dependent signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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